Cas no 175217-20-6 (Silthiofam)

• Product Name: Silthiofam
• CAS No: 175217-20-6
• MF: C₁₃H₂₁NOSSi
• MW: 267.462443113327
• MDL: MFCD04112621
• CID: 111925
• PubChem ID: 329754250
• Update Time: 2025-07-29

Silthiofam Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide,4,5-dimethyl-N-2-propen-1-yl-2-(trimethylsilyl)-
• 4,5-dimethyl-N-prop-2-enyl-2-trimethylsilylthiophene-3-carboxamide
• 4,5-dimethyl-N-(prop-2-en-1-yl)-2-(trimethylsilyl)thiophene-3-carboxamide
• 4,5-dimethyl-N-2-propen-1-yl-2-(trimethylsilyl)-3-thiophenecarboxamide
• Latitude
• N-Allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide
• Silthiopham
• silthiophan
• MON65500
• SILTHIOFAM
• Silthiofam [iso]
• silthiofam (bsi,iso)
• 4,5-Dimethyl-N-2-propenyl-2-(trimethylsilyl)-3-thiophenecarboxamide
• 3-Thiophenecarboxamide, 4,5-dimethyl-N-2-propenyl-2-(trimethylsilyl)-
• 10ΜG
• Silthiofam, 10 μg
• μL in hexane
• 5991I541GW
• Silthiofam 10 microg/mL in Cyclohexane
• SY096772
• Silthiofam, PESTANAL(R), analytical standard
• Silthiofam, 10 μg /μL in hexane
• MON-65500
• ilthiofam
• 4,5-dimethyl-N-(2-propen-1-yl)-2-(trimethylsilyl)thiophene-3-carboxamide
• CS-12584
• CHEMBL2288019
• Q18630756
• UNII-5991I541GW
• SCHEMBL22041
• NS00066833
• AKOS037621188
• Silthiofam 100 microg/mL in Ethyl acetate
• 175217-20-6
• CHEBI:83393
• AC2508
• DTXSID1058000
• MFCD04112621
• N-Allyl-4,5-Dimethyl-2-(Trimethylsilyl)-3-Thiophenecarboxamide
• MON 65500
• FT-0631196
• DB-044160
• DTXCID0031768
• MXMXHPPIGKYTAR-UHFFFAOYSA-N
• 3-Thiophenecarboxamide, 4,5-dimethyl-N-2-propen-1-yl-2-(trimethylsilyl)-
• Silthiofam

• MDL： MFCD04112621
• Inchi： 1S/C13H21NOSSi/c1-7-8-14-12(15)11-9(2)10(3)16-13(11)17(4,5)6/h7H,1,8H2,2-6H3,(H,14,15)
• InChI Key： MXMXHPPIGKYTAR-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(C(NCC=C)=O)=C1[Si](C)(C)C

Computed Properties

• Exact Mass: 267.11100
• Monoisotopic Mass: 267.11131200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3

Experimental Properties

• Color/Form: Solid powder
• Flash Point: Degrees Fahrenheit:53.6°F
  Degrees Celsius:12°C
  
• PSA: 57.34000
• LogP: 3.21680

Silthiofam Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H319-H336
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN1219 - class 3 - PG 2 - Isopropanol
• WGK Germany：1
• Hazard Category Code： 11-36-67
• Safety Instruction： 7-16-24/25-26
• RTECS：NT8050000
• Hazardous Material Identification：
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on Silthiofam

Silthiofam (CAS No. 175217-20-6): A Comprehensive Overview

Silthiofam (CAS No. 175217-20-6) is a synthetic compound that has gained significant attention in the field of agrochemicals and plant protection. This fungicide is known for its broad-spectrum activity against various fungal pathogens, making it a valuable tool in agricultural practices. The compound's unique chemical structure and mechanism of action have been the subject of extensive research, contributing to its effectiveness and safety profile.

The chemical structure of Silthiofam is characterized by a thioamide group, which plays a crucial role in its fungicidal properties. The compound is classified as a respiratory inhibitor, specifically targeting the cytochrome bc1 complex in fungal mitochondria. This mode of action disrupts the energy production process in fungal cells, leading to their death. The selective toxicity of Silthiofam towards fungi, while being relatively safe for plants and mammals, has made it a preferred choice in integrated pest management (IPM) strategies.

Recent studies have further elucidated the mechanisms by which Silthiofam exerts its antifungal effects. A study published in the *Journal of Agricultural and Food Chemistry* (2023) demonstrated that Silthiofam not only inhibits fungal respiration but also interferes with the synthesis of ergosterol, a key component of fungal cell membranes. This dual mechanism of action enhances its efficacy against a wide range of fungal pathogens, including those resistant to other fungicides.

In addition to its fungicidal properties, Silthiofam has been shown to have positive effects on plant health and growth. Research conducted by the International Plant Protection Organization (IPPO) found that treatments with Silthiofam can improve plant vigor and yield, likely due to its ability to reduce stress caused by fungal infections. These findings have significant implications for sustainable agriculture, as they suggest that Silthiofam can contribute to both disease control and crop productivity.

The environmental impact of Silthiofam has also been extensively studied. A comprehensive review published in *Environmental Science & Technology* (2023) concluded that when used according to recommended guidelines, Silthiofam poses minimal risk to non-target organisms and the environment. The compound has a low toxicity profile and degrades rapidly in soil and water, reducing the potential for long-term environmental contamination.

Clinical trials and field studies have further validated the safety and efficacy of Silthiofam. A multi-year trial conducted in various agricultural regions demonstrated consistent performance across different crops and climatic conditions. The results showed that Silthiofam effectively controlled key fungal diseases such as powdery mildew, rust, and blight, with minimal adverse effects on plant health or yield.

The development and commercialization of Silthiofam have been driven by ongoing research and innovation in the agrochemical industry. Companies such as BASF and Syngenta have played pivotal roles in advancing the understanding and application of this compound. Their efforts have led to the creation of formulations that optimize the delivery and efficacy of Silthiofam, making it more accessible to farmers worldwide.

In conclusion, Silthiofam (CAS No. 175217-20-6) represents a significant advancement in the field of fungicides and plant protection. Its unique chemical structure, dual mechanism of action, positive impact on plant health, and favorable environmental profile make it a valuable tool for sustainable agriculture. As research continues to uncover new insights into its properties and applications, Silthiofam is poised to play an increasingly important role in ensuring food security and environmental sustainability.